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Compound of Interest

3-(Hydroxymethyl)-3-
Compound Name:
methylcyclobutanone

Cat. No. B1383335

Introduction: The Unique Potential of a Strained
Bifunctional Synthon

In the landscape of synthetic organic chemistry, strained carbocyclic molecules have emerged
as powerful tools for the construction of complex molecular architectures.[1] Among these,
cyclobutane derivatives hold a special place due to their inherent ring strain (approximately
26.3 kcal mol~1), which can be strategically harnessed for selective bond cleavage and
rearrangement reactions.[2][3] 3-(Hydroxymethyl)-3-methylcyclobutanone is a prime
example of a versatile building block that marries this intrinsic reactivity with bifunctional
handles—a ketone and a primary alcohol. This unique combination allows for a diverse range
of synthetic transformations, making it a valuable precursor for pharmaceuticals, natural
products, and novel chemical entities.[1][4]

The puckered three-dimensional structure of the cyclobutane ring offers distinct stereochemical
control and can be used to direct pharmacophore groups, reduce planarity, or serve as a non-
classical aryl isostere in medicinal chemistry.[2] This guide provides an in-depth exploration of
the synthetic applications of 3-(hydroxymethyl)-3-methylcyclobutanone, complete with
detailed protocols and mechanistic insights for researchers, scientists, and drug development

professionals.
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Core Synthetic Applications

The synthetic utility of 3-(hydroxymethyl)-3-methylcyclobutanone stems from the orthogonal
reactivity of its ketone and alcohol functionalities, coupled with the latent energy of the four-
membered ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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